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Compound of Interest

Compound Name: Anti-inflammatory agent 17

Cat. No.: B12417130 Get Quote

Application Notes and Protocols for Anti-
inflammatory Agent 17
For Researchers, Scientists, and Drug Development Professionals

Introduction
Anti-inflammatory agent 17, systematically named (E)-3-(3,4-dihydroxyphenyl)-1-[5-[3-

(dimethylamino)propoxy]-2-hydroxyphenyl]prop-2-en-1-one, is a potent and orally active

compound with significant anti-inflammatory properties.[1][2][3] It has been identified as a

promising tool compound for in vitro and in vivo research in the field of inflammation,

particularly in studies related to acute lung injury (ALI).[1][2] The primary mechanism of action

of Anti-inflammatory agent 17 involves the inhibition of pro-inflammatory cytokine release,

specifically Interleukin-6 (IL-6) and Tumor Necrosis Factor-alpha (TNF-α).[1][2]

These application notes provide a comprehensive overview of the utility of Anti-inflammatory
agent 17 as a research tool, including its biochemical properties, in vitro and in vivo activity,

and detailed protocols for its use in experimental settings.

Biochemical and Physicochemical Properties
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Property Value Reference

IUPAC Name

(E)-3-(3,4-dihydroxyphenyl)-1-

[5-[3-

(dimethylamino)propoxy]-2-

hydroxyphenyl]prop-2-en-1-

one

[3]

Molecular Formula C₂₀H₂₃NO₅ [2][3]

Molecular Weight 357.4 g/mol [2][3]

CAS Number 2763226-84-0 [2]

Target(s) IL-6 and TNF-α release [1][2]

Pathway(s)
Immunology/Inflammation,

Apoptosis
[2]

In Vitro Activity
Anti-inflammatory agent 17 demonstrates a dose-dependent inhibition of key pro-

inflammatory cytokines in cellular assays without exhibiting cytotoxicity at effective

concentrations.

Quantitative In Vitro Data
Cell Line Parameter Value Conditions Reference

J774a.1 Cytotoxicity
No toxicity

observed
10 µM; 24 h [1][2]

J774a.1
IC₅₀ (IL-6

inhibition)
8.254 µM

2 h pre-

incubation
[1][2]

J774a.1
IC₅₀ (TNF-α

inhibition)
2.576 µM

2 h pre-

incubation
[1][2]

In Vivo Activity
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The anti-inflammatory effects of this compound have been confirmed in a preclinical animal

model of acute lung injury.

Quantitative In Vivo Data
Animal
Model

Treatment Dosage
Administrat
ion Route

Effect Reference

C57/BL6

mice

Anti-

inflammatory

agent 17

20 mg/kg Intragastric

Protective

effect on

LPS-induced

Acute Lung

Injury

[1][2]

Signaling Pathway
Anti-inflammatory agent 17 exerts its effects by intervening in the inflammatory cascade

initiated by stimuli such as lipopolysaccharide (LPS). By inhibiting the release of TNF-α and IL-

6, it effectively dampens the downstream signaling that leads to tissue damage and pathology

in inflammatory conditions like ALI.
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Simplified Signaling Pathway of Anti-inflammatory Agent 17 in LPS-induced Inflammation

LPS

TLR4

Binds to

MyD88

Activates

NF-κB Activation

Pro-inflammatory Cytokines
(TNF-α, IL-6)

Induces Transcription

Inflammation
(e.g., Acute Lung Injury)

Promotes

Anti-inflammatory
Agent 17

Inhibits Release

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12417130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for In Vitro Cytokine Release Assay

Cell Culture

Treatment

Analysis

1. Seed J774a.1 cells
in 96-well plates

2. Incubate overnight

3. Pre-treat with Anti-inflammatory
Agent 17 (1.25-10 µM) for 2h

4. Stimulate with LPS

5. Collect supernatant

6. Measure TNF-α and IL-6
levels by ELISA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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